Ethyl tetrahydrofuran-3-carboxylate
Overview
Description
Ethyl tetrahydrofuran-3-carboxylate (ETHC) is an organic compound that is a common component of many different types of organic molecules. ETHC is an important intermediate in the synthesis of many different types of molecules, and is used in a number of different scientific and industrial applications. ETHC is a versatile compound that can be used in a variety of different ways, making it an important component in many different types of scientific research.
Scientific Research Applications
Synthesis and Characterization
Synthesis and Enantiomeric Resolution Ethyl tetrahydrofuran-3-carboxylate derivatives are synthesized and characterized with an emphasis on determining their absolute configurations and stereochemical properties. For instance, 4,4-dimethyl-5-oxo-tetrahydrofuran-3-carboxylic acid and its esters have been synthesized through kinetic enzymatic resolution of racemic ethyl esters. This process utilizes enzymatic sources like HLAP to isolate ethyl (+)-4,4-dimethyl-5-oxo-tetrahydrofuran-3-carboxylate at low conversion values, with a high enantiomeric excess (94% ee). The absolute configuration of these compounds is determined through computational studies and experimental observations such as circular dichroism curves (Coriani et al., 2009).
Chemical Transformations and Building Blocks this compound and its derivatives are used as building blocks in various chemical transformations. For example, they participate in [4 + 2] annulation with N-tosylimines in the presence of an organic phosphine catalyst to form highly functionalized tetrahydropyridines. These reactions are significant for their regioselectivity and excellent yields, demonstrating the versatility of this compound derivatives in synthetic organic chemistry (Zhu et al., 2003).
Pharmaceutical and Natural Product Synthesis The derivatives of this compound are also pivotal in the synthesis of pharmaceuticals and natural products. Their unique chemical structure allows for the synthesis of complex molecules with specific stereochemical configurations. For example, these compounds are involved in the scalable chemoenzymatic preparation of (R)-tetrahydrofuran-2-carboxylic acid, a chiral building block for furopenem, showcasing their importance in the development of pharmaceuticals (Fujima et al., 2003).
Advanced Materials and Photodiode Applications
Optical Characterizations and Applications this compound derivatives have been used in the design and fabrication of novel materials with unique optical properties. These materials are utilized in photodiode applications, where their optical characterizations are critical. For example, ethyl 3-amino-2-cyano-6-hydroxy-7, 12-dioxo-2, 7, 12, 12a-tetrahydro-1H-benzo[g]pyrimido[1, 2-a]quinoline-5-carboxylate has been synthesized and characterized for its optical properties, demonstrating its potential in the manufacturing of organic photodiodes (Elkanzi et al., 2020).
properties
IUPAC Name |
ethyl oxolane-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-2-10-7(8)6-3-4-9-5-6/h6H,2-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XEQXCAOMSYMYRD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCOC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60627050 |
Source
|
| Record name | Ethyl oxolane-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60627050 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
139172-64-8 |
Source
|
| Record name | Ethyl oxolane-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60627050 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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